5-chloro-N-[4-(dipropylsulfamoyl)phenyl]-2-methoxybenzamide

• IUPAC Name: 5-chloro-N-[4-(dipropylsulfamoyl)phenyl]-2-methoxybenzamide
• InChI: InChI=1S/C20H25ClN2O4S/c1-4-12-23(13-5-2)28(25,26)17-9-7-16(8-10-17)22-20(24)18-14-15(21)6-11-19(18)27-3/h6-11,14H,4-5,12-13H2,1-3H3,(H,22,24)
• InChI Key: CYWXFRRGKVOUOY-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCC)S(=O)(=O)C1=CC=C(C=C1)NC(=O)C2=C(C=CC(=C2)Cl)OC
• Molecular Formula: C20H25ClN2O4S
• Molecular Weight: 424.9 g/mol

Description

5-chloro-N-[4-(dipropylsulfamoyl)phenyl]-2-methoxybenzamide is a chemical compound that has garnered interest due to its potential pharmacological activities. This compound is part of a broader class of benzamide derivatives, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and antimicrobial properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-chloro-N-[4-(dipropylsulfamoyl)phenyl]-2-methoxybenzamide typically involves multiple steps. One common route starts with the preparation of N-(4-acetylphenyl)-5-chloro-2-methoxybenzamide. This intermediate is then subjected to various reactions, including treatment with methylhydrazine or phenylhydrazine to yield N-substituted pyrazoline derivatives . The reaction conditions often involve the use of solvents like dioxane and reagents such as hydrazine hydrate and acetyl chloride .

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis methods. This would include optimizing reaction conditions to ensure high yield and purity, as well as implementing cost-effective and environmentally friendly processes.

Chemical Reactions Analysis

Types of Reactions

5-chloro-N-[4-(dipropylsulfamoyl)phenyl]-2-methoxybenzamide can undergo various chemical reactions, including:

Oxidation: This reaction can be used to introduce oxygen-containing functional groups.

Reduction: This reaction can be used to remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can involve the replacement of one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield hydroxylated derivatives, while reduction could produce deoxygenated compounds .

Scientific Research Applications

Chemistry: Used as an intermediate in the synthesis of other complex molecules.

Biology: Investigated for its potential anti-inflammatory and antimicrobial properties.

Medicine: Explored for its potential use in treating inflammatory diseases and infections.

Mechanism of Action

The mechanism of action of 5-chloro-N-[4-(dipropylsulfamoyl)phenyl]-2-methoxybenzamide involves its interaction with specific molecular targets. It is believed to inhibit certain enzymes or receptors involved in inflammatory pathways, thereby exerting its anti-inflammatory effects . The exact molecular targets and pathways are still under investigation, but it is thought to modulate the activity of enzymes like phospholipase A2 .

Comparison with Similar Compounds

Similar Compounds

N-substituted 4-sulfamoylbenzoic acid derivatives: These compounds also exhibit inhibitory activity against enzymes like phospholipase A2.

5-chloro-N-phenyl-1H-indole-2-carboxamide derivatives: Known for their potential therapeutic effects on cerebral ischemia.

Uniqueness

What sets 5-chloro-N-[4-(dipropylsulfamoyl)phenyl]-2-methoxybenzamide apart is its specific structural features, which may confer unique binding properties and biological activities. Its dipropylsulfamoyl group, in particular, is a distinctive feature that may enhance its pharmacological profile .